{7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride

• IUPAC Name: (7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl)methanesulfonyl fluoride
• InChI: InChI=1S/C10H15FO3S/c1-9(2)7-3-4-10(9,8(12)5-7)6-15(11,13)14/h7H,3-6H2,1-2H3
• InChI Key: WIVCVRYYFCZLCO-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC1(C(=O)C2)CS(=O)(=O)F)C
• Molecular Formula: C10H15FO3S
• Molecular Weight: 234.29 g/mol

Description

The compound “{7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride” is a chemical compound with a complex structure. It is also known as "(7,7-dimethyl-2-oxobicyclo [2.2.1]hept-1-yl)methanesulfonyl fluoride".

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H15FO3S/c1-9(2)7-3-4-10(9,8(12)5-7)6-15(11,13)14/h7H,3-6H2,1-2H3. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 389.536. Other physical and chemical properties like density, melting point, boiling point, etc., are not provided in the available resources.

Mechanism of Action

The mechanism of action of {7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride is not well understood, but it is believed to involve the formation of a sulfonate ester. The formation of this ester is believed to be catalyzed by the presence of an acid, such as hydrochloric acid or sulfuric acid. Once formed, the sulfonate ester can then react with a variety of substrates, such as alcohols and amines, to form a variety of products.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood, but it is believed to be relatively non-toxic. This compound has been used in laboratory experiments with no adverse effects reported. However, it is important to note that this compound is a powerful reagent and should be handled with caution.

Advantages and Limitations for Lab Experiments

The main advantage of {7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride for laboratory experiments is its versatility. This compound can be used in a variety of reactions, including the synthesis of pharmaceuticals, the study of enzyme kinetics, and the development of new materials. Furthermore, this compound is relatively non-toxic and can be used safely in laboratory experiments.
However, there are some limitations to using this compound in laboratory experiments. For example, this compound is a powerful reagent and can react with a variety of substrates, which can lead to unwanted side products. In addition, this compound is a volatile compound and can easily evaporate, which can make it difficult to handle and store.

Future Directions

There are a number of potential future directions for the use of {7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride. For example, further research could be conducted to better understand the mechanism of action of this compound and to develop new methods for synthesizing and purifying the compound. In addition, this compound could be used in the development of new materials, such as polymers, nanomaterials, and composite materials. Furthermore, this compound could be used in the synthesis of new pharmaceuticals, such as antibiotics, anti-inflammatory agents, and antifungal agents. Finally, this compound could be used to study the structure-activity relationships of various compounds, which could lead to the development of new drugs or therapeutic agents.

Synthesis Methods

{7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride is synthesized by reacting dimethyl sulfoxide (DMSO) with dimethyl formamide (DMF) in the presence of a base, such as potassium carbonate or sodium hydroxide. This reaction produces a mixture of this compound and dimethyl sulfate (DMS), which can be separated by distillation. The reaction is typically carried out at temperatures between 80-100°C and is usually complete within a few hours.

Scientific Research Applications

{7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride has been used in a variety of scientific research applications, including the study of enzyme kinetics, the synthesis of pharmaceuticals, and the development of new materials. In particular, this compound has been used to study the catalytic activity of enzymes, as well as the structure-activity relationships of various compounds. This compound has also been used in the synthesis of a variety of pharmaceuticals, including antibiotics, anti-inflammatory agents, and antifungal agents. Furthermore, this compound has been used in the development of new materials, such as polymers, nanomaterials, and composite materials.

Safety and Hazards

This compound has been identified as a potentially dangerous good. Special shipping methods and charges may apply due to its hazardous nature. It’s always important to handle chemical compounds with appropriate safety measures.